Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

Quinoline, 2,4,7-trimethoxy- structure
Quinoline, 2,4,7-trimethoxy- structure
Product Name:Quinoline, 2,4,7-trimethoxy-
CAS No:51179-17-0
MF:C12H13NO3
MW:219.236523389816
CID:363039
PubChem ID:71366252
Update Time:2025-04-19

Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2,4,7-trimethoxy-
    • 2,4,7-trimethoxyquinoline
    • 51179-17-0
    • DTXSID30789619
    • Inchi: 1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
    • InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(N=C2C=C(C=CC2=1)OC)OC

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58
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